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Compound of Interest

Compound Name: N,N-Dimethyldodecylamine

Cat. No.: B051227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethyldodecylamine, a

tertiary amine that serves as a crucial intermediate in the synthesis of various valuable

compounds. This document details its physicochemical properties, outlines key experimental

protocols for its synthesis, and explores its applications, particularly as a precursor to the

widely used non-ionic surfactant, N,N-Dimethyldodecylamine N-oxide (DDAO).

Core Properties of N,N-Dimethyldodecylamine
N,N-Dimethyldodecylamine, also known as lauryldimethylamine, is a clear, yellowish liquid

with a characteristic fish-like odor.[1] It is insoluble in water but soluble in organic solvents.[1]

Its key properties are summarized in the table below.
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Property Value Reference

Molecular Weight 213.40 g/mol [1]

Molecular Formula C14H31N [2]

CAS Number 112-18-5

Density 0.787 g/mL at 20 °C

Boiling Point 80-82 °C at 0.1 mmHg

Melting Point -20 °C

Refractive Index n20/D 1.4375

Log Kow 5.47 [3]

Experimental Protocols: Synthesis of N,N-
Dimethyldodecylamine
Several methods have been established for the synthesis of N,N-Dimethyldodecylamine.

Below are detailed protocols for two common synthetic routes.

Synthesis from Dodecylamine, Formaldehyde, and
Formic Acid
This method, a variation of the Eschweiler-Clarke reaction, provides a cost-effective and high-

yielding route to N,N-Dimethyldodecylamine.

Materials:

Dodecylamine (20 g, 0.108 mol)

Formic acid (5 mL, 0.162 mol)

Formaldehyde (5.86 g)

Round bottom flask
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Ice bath

Reflux apparatus

Rotary evaporator

Procedure:

Place dodecylamine in a round bottom flask and cool it in an ice bath.

Slowly add formic acid dropwise until a clear solution is obtained.

To this solution, add formaldehyde.

Reflux the reaction mixture at 80°C for 5 hours.

After the reaction is complete, evaporate the crude product using a rotary evaporator.

Purify the product by crystallization to obtain N,N-Dimethyldodecylamine.

Synthesis via Catalytic Hydrogenation of N,N-
Dimethyldodecylamide
This industrial method involves the catalytic hydrogenation of N,N-dimethyldodecylamide.

Materials:

N,N-Dimethyldodecylamide

Ni/γ-Al2O3 catalyst

Dimethylamine

Autoclave reactor

Procedure:

The NiO/γ-Al2O3 catalyst is reduced in an autoclave.
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N,N-Dimethyldodecylamide is hydrogenated over the Ni/γ-Al2O3 catalyst.

Dimethylamine is introduced into the raw materials to suppress side reactions, such as the

formation of dodecyl alcohol and dimethylamine.[4]

The reaction is carried out under conditions that promote the conversion of N,N-

dimethyldodecylamide to N,N-dimethyldodecylamine with high selectivity and yield.[4]

Applications in Research and Development
The primary application of N,N-Dimethyldodecylamine is as an intermediate in the synthesis

of N,N-Dimethyldodecylamine N-oxide (DDAO), a versatile non-ionic surfactant.

Synthesis of N,N-Dimethyldodecylamine N-oxide
(DDAO)
The conversion of N,N-Dimethyldodecylamine to DDAO is a straightforward oxidation

reaction.

N,N-Dimethyldodecylamine

N,N-Dimethyldodecylamine N-oxide (DDAO)

Oxidation

Hydrogen Peroxide (H2O2)

Click to download full resolution via product page

Caption: Synthesis of DDAO from N,N-Dimethyldodecylamine.

DDAO is widely used in various applications:

Biochemical Research: As a non-ionic detergent for solubilizing proteins and studying

macromolecular interactions. It is particularly effective for isolating and purifying membrane

proteins.
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Consumer Products: It acts as a foam stabilizer and surfactant in products like dishwashing

detergents.

Antimicrobial Agent: DDAO exhibits antimicrobial properties against common bacteria such

as S. aureus and E. coli.[5]

Biological Activity and Significance
While N,N-Dimethyldodecylamine itself is primarily a synthetic intermediate, its metabolic

pathway has been studied. Metabolism generally occurs through the fission of the Calkyl-N

bond, forming dimethylamine and decanal, which significantly reduces the toxicity of the parent

compound.[3]

The biological significance of this class of molecules is more pronounced in its N-oxide

derivative, DDAO. DDAO's ability to interact with and unfold proteins at concentrations above

its critical micelle concentration (CMC) makes it a valuable tool in structural biology and protein

chemistry.[6]

Logical Workflow: From Synthesis to Application
The following diagram illustrates the logical progression from the synthesis of N,N-
Dimethyldodecylamine to its primary application as a precursor for DDAO, which is then

utilized in various scientific and commercial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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